Cas no 103629-86-3 (2H-1-Benzopyran-2-one, 7-hydroxy-8-(2-hydroxy-3-methyl-3-butenyl)-,(S)-)

• Product name: 2H-1-Benzopyran-2-one, 7-hydroxy-8-(2-hydroxy-3-methyl-3-butenyl)-,(S)-
• CAS No: 103629-86-3
• MF: C₁₄H₁₄O₄
• MW: 246.258564472198
• CID: 1138394

2H-1-Benzopyran-2-one, 7-hydroxy-8-(2-hydroxy-3-methyl-3-butenyl)-,(S)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7-hydroxy-8-(2-hydroxy-3-methyl-3-butenyl)-,(S)-
• 2H-1-Benzopyran-2-one, 7-hydroxy-8-[(2S)-2-hydroxy-3-methyl-3-buten-1-yl]-

• Inchi： 1S/C14H14O4/c1-8(2)12(16)7-10-11(15)5-3-9-4-6-13(17)18-14(9)10/h3-6,12,15-16H,1,7H2,2H3
• InChI Key： TTXCOFJJERKKFX-UHFFFAOYSA-N
• SMILES： CC(C(CC1C2=C(C=CC(O2)=O)C=CC=1O)O)=C

Computed Properties

• Exact Mass: 246.08922

Experimental Properties

• Density: 1.291±0.06 g/cm3(Predicted)
• Boiling Point: 478.0±45.0 °C(Predicted)
• PSA: 66.76
• pka: 8.01±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins